Cas no 2901103-48-6 (2-Fluoro-3-methyl-5-(methylthio)pyridine)

• Product Name: 2-Fluoro-3-methyl-5-(methylthio)pyridine
• CAS No: 2901103-48-6
• MF: C₇H₈FNS
• MW: 157.208523750305
• CID: 6796293
• PubChem ID: 123729383
• Update Time: 2025-05-23

2-Fluoro-3-methyl-5-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 2901103-48-6
• MFCD34756762
• 2-Fluoro-3-methyl-5-(methylthio)pyridine

• Inchi： 1S/C7H8FNS/c1-5-3-6(10-2)4-9-7(5)8/h3-4H,1-2H3
• InChI Key： YCGKKDVZYONCAW-UHFFFAOYSA-N
• SMILES： S(C)C1=CN=C(C(C)=C1)F

Computed Properties

• Exact Mass: 157.03614860g/mol
• Monoisotopic Mass: 157.03614860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.2Ų

Additional information on 2-Fluoro-3-methyl-5-(methylthio)pyridine

Research Brief on 2-Fluoro-3-methyl-5-(methylthio)pyridine (CAS: 2901103-48-6): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

2-Fluoro-3-methyl-5-(methylthio)pyridine (CAS: 2901103-48-6) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a fluorine atom at the 2-position and a methylthio group at the 5-position, has shown promising potential in various applications, ranging from drug discovery to agrochemical development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and infectious diseases.

One of the most notable advancements in the research of 2-Fluoro-3-methyl-5-(methylthio)pyridine is its application in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent publications have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, making them valuable candidates for further preclinical evaluation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of 2-Fluoro-3-methyl-5-(methylthio)pyridine-based inhibitors, which showed nanomolar affinity for certain tyrosine kinases.

In addition to its role in kinase inhibition, 2-Fluoro-3-methyl-5-(methylthio)pyridine has also been explored as a building block for the synthesis of novel antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has necessitated the discovery of new chemical entities with unique mechanisms of action. Researchers have utilized this compound to develop analogs that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted the efficacy of such analogs against multidrug-resistant Staphylococcus aureus strains, underscoring their potential as next-generation antibiotics.

The synthetic versatility of 2-Fluoro-3-methyl-5-(methylthio)pyridine further extends to its use in agrochemical research. Fluorinated pyridines are known for their ability to enhance the bioavailability and stability of pesticidal compounds. Recent patents and publications have described the incorporation of this moiety into herbicides and fungicides, resulting in improved efficacy and reduced environmental impact. For example, a 2022 patent application disclosed a novel class of fungicides featuring the 2-Fluoro-3-methyl-5-(methylthio)pyridine scaffold, which demonstrated superior activity against fungal pathogens in field trials.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2-Fluoro-3-methyl-5-(methylthio)pyridine derivatives. Issues such as regioselectivity in fluorination reactions and the need for greener synthetic methodologies are areas of active research. Recent efforts have focused on catalytic fluorination techniques and flow chemistry approaches to address these limitations. A 2023 review in Advanced Synthesis & Catalysis summarized these advancements, providing a roadmap for future research in this domain.

In conclusion, 2-Fluoro-3-methyl-5-(methylthio)pyridine (CAS: 2901103-48-6) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial development, and agrochemical design highlight its broad utility. Ongoing research aims to overcome synthetic challenges and further explore its potential in addressing unmet medical and agricultural needs. As the field progresses, this compound is likely to remain a focal point of innovation and discovery.